Cas no 2871-85-4 (9H-Fluorene,9-[(4-methylphenyl)methylene]-)

• Product Name: 9H-Fluorene,9-[(4-methylphenyl)methylene]-
• CAS No: 2871-85-4
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 280054
• PubChem ID: 302261
• Update Time: 2025-04-19

9H-Fluorene,9-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene,9-[(4-methylphenyl)methylene]-
• 9-[(4-methylphenyl)methylidene]fluorene
• 9-(p-Methylbenzylidene)fluorene
• Fluorene, 9- (p-methylbenzylidene)-
• NSC-186015
• NSC186015
• 2871-85-4
• 9H-Fluorene, 9-[(4-methylphenyl)methylene]-
• AKOS024405224
• DTXSID70307018
• 9-(4-Methylbenzylidene)-9H-fluorene
• Fluorene, 9-(p-methylbenzylidene)-

• Inchi： 1S/C21H16/c1-15-10-12-16(13-11-15)14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-14H,1H3
• InChI Key： AYDRLTKKUTUIMX-UHFFFAOYSA-N
• SMILES： C1(=C/C2C=CC(C)=CC=2)\C2C=CC=CC=2C2=CC=CC=C\12

Computed Properties

• Exact Mass: 268.12528
• Monoisotopic Mass: 268.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 408.8°Cat760mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.694
• PSA: 0